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Compound of Interest

Compound Name: Grepafloxacin hydrochloride

Cat. No.: B061497

Mechanism of Action

Grepafloxacin exerts its bactericidal effect by inhibiting essential bacterial enzymes involved in
DNA replication: DNA gyrase (topoisomerase II) and topoisomerase 1V.[4][5] By targeting these
enzymes, the drug prevents the relaxation of supercoiled DNA and the separation of daughter

DNA strands, respectively, leading to a breakdown in DNA replication, transcription, and repair,
which ultimately results in bacterial cell death.[5] Grepafloxacin's mode of action is bactericidal
at concentrations close to the Minimum Inhibitory Concentration (MIC).[4]
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3. Inoculate Wells with
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4. Incubate Plate

(e.g., 18h at 37°C)

5. Read Results:
Observe for Turbidity
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Lowest Concentration
with No Growth

= Ereparg Aggr Elates 2. Prepare Standardized
with Serial Dilutions )
Bacterial Inoculum

of Grepafloxacin

3. Spot-Inoculate Agar
Plates with Bacteria

4. Incubate Plates
(e.g., 18h at 37°C)

5. Read Results:
Observe for Growth
on Plate Surface

6. Determine MIC:
Lowest Concentration
Plate with No Growth

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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